4-(Cyclooct-4-en-1-yloxy)-4-oxobutanoic acid
Overview
Description
4-(Cyclooct-4-en-1-yloxy)-4-oxobutanoic acid is a useful research compound. Its molecular formula is C12H18O4 and its molecular weight is 226.27 g/mol. The purity is usually 95%.
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Scientific Research Applications
Spectroscopic and Structural Analysis
- FT-IR and Molecular Structure Studies : The compound 4-[(3-acetylphenyl)amino]-2-methylidene-4-oxobutanoic acid, closely related to 4-(cyclooct-4-en-1-yloxy)-4-oxobutanoic acid, has been studied for its molecular structure using various methods like FT-IR, NMR, and X-ray diffraction. This provides insights into the vibrational wavenumbers, molecular stability, and charge transfer within the molecule (Raju et al., 2015).
Biological Activities and Applications
Induction of Apoptosis : A derivative of 4-oxobutanoic acid, 4-methylthio-2-oxobutanoic acid, has been found to induce apoptosis in BAF3 murine lymphoid cells. This suggests potential applications in studying cell death mechanisms or in therapeutic contexts (Quash et al., 1995).
Potential for Pharmacological Importance : Molecular docking and vibrational studies of butanoic acid derivatives have indicated their role in inhibiting Placenta growth factor (PIGF-1), suggesting biological activities that may have pharmacological importance (Vanasundari et al., 2018).
Optical and NLO Properties
Nonlinear Optical (NLO) Applications : Research on 4-oxobutanoic acid derivatives has highlighted their potential as nonlinear optical materials. These studies are crucial for developing new optical technologies and materials (Vinoth et al., 2020).
Synthesis of Fluorescent Probes : The synthesis of a fluorescent probe using a derivative of 4-oxobutanoic acid for β-amyloids indicates its potential use in molecular diagnostics, particularly in Alzheimer’s disease research (Fa et al., 2015).
Other Applications
Antioxidant Properties : Derivatives of 4-oxobutanoic acid have been studied for their antioxidant properties, offering potential applications in preventing oxidative stress-related damage (Stanchev et al., 2009).
Kinetics and Mechanism of Oxidation : Research on the oxidation of 4-oxobutanoic acids by N-bromophthalimide in aqueous acetic acid medium provides insights into the kinetics and mechanism of oxidation, which is fundamental for chemical synthesis and reaction engineering (Farook et al., 2013).
Properties
IUPAC Name |
4-[(4Z)-cyclooct-4-en-1-yl]oxy-4-oxobutanoic acid | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H18O4/c13-11(14)8-9-12(15)16-10-6-4-2-1-3-5-7-10/h1-2,10H,3-9H2,(H,13,14)/b2-1- | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NGYBUUGWLHYSBO-UPHRSURJSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC=CCCC(C1)OC(=O)CCC(=O)O | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1C/C=C\CCC(C1)OC(=O)CCC(=O)O | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H18O4 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
226.27 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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